1,3,4,5,6,7,8-Heptafluoronaphthalen-2-ol

• IUPAC Name: 1,3,4,5,6,7,8-heptafluoronaphthalen-2-ol
• InChI: InChI=1S/C10HF7O/c11-3-1-2(4(12)8(16)7(3)15)6(14)10(18)9(17)5(1)13/h18H
• InChI Key: RWEQEWKAJFTONV-UHFFFAOYSA-N
• Canonical SMILES: C12=C(C(=C(C(=C1F)O)F)F)C(=C(C(=C2F)F)F)F
• Molecular Formula: C10HF7O
• DSSTOX Substance ID: DTXSID50369295
• Molecular Weight: 270.10 g/mol
• CAS No.: 727-49-1

Description

1,3,4,5,6,7,8-Heptafluoronaphthalen-2-ol (HFN) is a fluorinated organic compound that has been used in a variety of scientific applications. It is a highly versatile compound that can be used as a reagent, catalyst, and solvent. HFN has been studied extensively and is known to have a wide range of properties that make it an attractive choice for research and experimentation.

Scientific Research Applications

Fluorinated Naphthalenes and Hydrogen Bonding

The synthesis of highly fluorinated naphthalenes, including structures related to heptafluoronaphthalen-2-ol, has been investigated for their unique intermolecular interactions, dominated by offset stacking and C–H⋯F–C hydrogen bonds. These studies contribute to the understanding of hydrogen bonding in crystalline structures and the design of new materials with specific properties, highlighting the importance of fluorinated compounds in materials science and engineering (Loader et al., 2014).

Synthesis and Characterization of Fluorinated Compounds

Research on the synthesis and characterization of novel fluorinated phthalocyanines and naphthalenes, including methods to create heptafluoronaphthalen-2-ol derivatives, has been conducted. These compounds exhibit interesting electrochemical and spectroelectrochemical properties, useful in various applications, such as sensors, organic electronics, and catalysis (Odabaş et al., 2007).

Applications in Liquid Crystal Technology

The development of chiral benzoates and fluorobenzoates for liquid crystal technology, utilizing the properties of heptafluoronaphthalen-2-ol derivatives, has shown potential in enhancing the performance of liquid crystal displays (LCDs). These studies contribute to the advancement of display technologies and the formulation of materials with specific electro-optic characteristics (Milewska et al., 2015).

Fluorine Chemistry in Organic Synthesis

The unique reactivity and applications of fluorinated naphthalenes, including heptafluoronaphthalen-2-ol derivatives, in organic synthesis have been explored. These studies provide insights into the development of novel synthetic routes and the creation of fluorine-containing molecules with potential applications in pharmaceuticals, agrochemicals, and material science (Hammann et al., 2014).

Safety and Hazards

The safety data sheet for “1,3,4,5,6,7,8-Heptafluoronaphthalen-2-ol” suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye. It is recommended to use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation.

Mechanism of Action

Target of Action

It is known to be a building block and an intermediate in the synthesis and characterization of other amino fluoro derived compounds .

Mode of Action

It is used as an intermediate in the synthesis of other compounds, suggesting that it may interact with its targets through chemical reactions .

Synthesis routes and methods I

Procedure details

For about 3.5 hours, a mixture of 25 g octafluoronaphthalene (PCR Inc.; Gainesville, Fla.), 12 g KOH, and 100 mL tertiary butyl alcohol was refluxed. Water was added, and the tertiary butyl alcohol was distilled from the reaction mixture. The residue remaining in the flask was acidified with HCl and the aqueous mixture was extracted three times with 75 mL dichloromethane. The combined extracts were washed twice with 150 mL distilled water, dried over MgSO4, and rotary evaporated to yield a semi-crystalline solid. Recrystallization from hot hexanes gave 18 g heptafluoro-2-naphthol (72% yield) as slightly tan colored crystals.

Synthesis routes and methods II

Procedure details